Cas no 442556-98-1 (4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 442556-98-1
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 6472065
• PubChem ID: 5078396
• Update Time: 2025-05-19

4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• SMSSF-0625582
• SR-01000497157
• F1122-1187
• AMS_CNC_ID-7373513
• SR-01000497157-1
• 4-((2-methylpiperidin-1-yl)sulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)benzamide
• Oprea1_570138
• 442556-98-1
• 4-(2-methylpiperidin-1-yl)sulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• AKOS024603249
• 4-[(2-methylpiperidin-1-yl)sulfonyl]-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C21H22N4O3S2/c1-15-6-3-5-13-25(15)30(27,28)17-10-8-16(9-11-17)20(26)24-21-23-19(14-29-21)18-7-2-4-12-22-18/h2,4,7-12,14-15H,3,5-6,13H2,1H3,(H,23,24,26)
• InChI Key： QQSMZSNWYXAVAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(C3C=CC=CN=3)=CS2)=O)=CC=1)(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 442.11333292g/mol
• Monoisotopic Mass: 442.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Introduction to 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 442556-98-1)

4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 442556-98-1) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique sulfonyl and thiazolyl functional groups, is a subject of extensive study due to its potential applications in drug development. The compound's intricate structure, featuring a pyridinyl-thiazole core and a methylpiperidinyl side chain, makes it a promising candidate for targeting specific biological pathways.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those incorporating heterocyclic moieties like thiazole and pyridine. These structural elements are known to enhance bioavailability and binding affinity, making them valuable in the design of novel therapeutics. 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide exemplifies this trend, with researchers exploring its potential as a modulator of enzymatic activity or receptor interactions.

The compound's CAS number 442556-98-1 serves as a unique identifier, ensuring precise referencing in chemical databases and literature. This is particularly important for researchers investigating structure-activity relationships (SAR) or conducting high-throughput screening for drug discovery. The presence of both hydrogen bond acceptors and lipophilic regions in its structure suggests potential for crossing biological membranes, a critical factor in pharmacokinetic optimization.

Current research trends highlight the importance of small molecule inhibitors in addressing unmet medical needs. 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide aligns with this focus, as its molecular framework could be tailored to interact with specific protein targets. The methylpiperidine moiety, in particular, may contribute to improved metabolic stability compared to simpler amine derivatives, addressing a common challenge in drug design.

Synthetic approaches to this compound typically involve sequential sulfonylation and amide coupling reactions, with careful optimization required to achieve high yields of the desired product. Analytical characterization often employs advanced techniques such as NMR spectroscopy and mass spectrometry to verify the structure and purity of the final product. These quality control measures are essential for ensuring reproducible results in subsequent biological testing.

From a therapeutic perspective, molecules containing both thiazole and pyridine rings have demonstrated diverse biological activities, ranging from antimicrobial to anticancer effects. While specific applications for CAS 442556-98-1 remain under investigation, its structural features suggest potential utility in developing treatments for chronic diseases or inflammatory conditions. The compound's drug-like properties make it particularly interesting for lead optimization programs in pharmaceutical research.

Environmental and safety considerations are paramount when working with any chemical compound. While 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide is not classified as hazardous under standard regulations, proper laboratory practices should always be followed during handling and storage. Researchers are advised to consult the latest Safety Data Sheets (SDS) and conduct appropriate risk assessments before working with this material.

The future of 442556-98-1 research appears promising, with potential applications extending beyond traditional small-molecule drugs. Its unique structure could be valuable in chemical biology studies, serving as a molecular probe to investigate cellular processes. Additionally, the compound's scaffold might be modified to create targeted delivery systems or diagnostic agents, showcasing the versatility of this chemical platform.

In conclusion, 4-(2-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide represents an intriguing example of modern medicinal chemistry. Its complex architecture and potential biological relevance make it a compelling subject for continued investigation. As research progresses, this compound may contribute valuable insights to the development of next-generation therapeutics, addressing some of today's most challenging medical conditions.